Cas no 16115-54-1 (4-Aminoxymethyl pyridine hydrochloride)

• Product Name: 4-Aminoxymethyl pyridine hydrochloride
• CAS No: 16115-54-1
• MF: C₆H₉ClN₂O
• MW: 160.60146021843
• MDL: MFCD09880035
• CID: 121429
• PubChem ID: 19775472
• Update Time: 2025-11-02

4-Aminoxymethyl pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• O-(Pyridin-4-ylmethyl)hydroxylamine hydrochloride
• Hydroxylamine,O-(4-pyridinylmethyl)-, hydrochloride (1:1)
• O-(4-Pyridylmethyl)hydroxylamine Hydrochloride
• SCHEMBL6982062
• 4-Aminoxymethyl pyridine hydrochloride
• MFCD09880035
• 16115-54-1
• O-(pyridin-4-ylmethyl)hydroxylamine;hydrochloride
• DTXSID70599794
• SY281603
• O-[(Pyridin-4-yl)methyl]hydroxylamine--hydrogen chloride (1/1)

• MDL： MFCD09880035
• Inchi： 1S/C6H8N2O.ClH/c7-9-5-6-1-3-8-4-2-6;/h1-4H,5,7H2;1H
• InChI Key： INOCPWZDQJBNMJ-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CN=CC=1)N

Computed Properties

• Exact Mass: 160.04047
• Monoisotopic Mass: 160.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 71.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-Aminoxymethyl pyridine hydrochloride

4-Aminoxymethyl Pyridine Hydrochloride (CAS No. 16115-54-1): Properties, Applications, and Market Insights

4-Aminoxymethyl pyridine hydrochloride (CAS No. 16115-54-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This white to off-white crystalline powder is known for its unique molecular structure, combining a pyridine ring with an aminoxymethyl functional group, which makes it highly valuable in various synthetic applications. The compound's hydrochloride salt form enhances its stability and solubility, making it particularly useful in laboratory and industrial settings.

The chemical properties of 4-aminoxymethyl pyridine HCl include a molecular weight of 144.59 g/mol and a melting point range typically between 180-185°C. Its solubility in water and polar organic solvents makes it versatile for different reaction conditions. Researchers often utilize this compound as a building block in organic synthesis, particularly in the development of pharmaceutical intermediates. Recent studies have highlighted its potential in creating novel drug candidates, especially in the field of central nervous system (CNS) therapeutics, which aligns with current trends in neurological disorder research.

In pharmaceutical applications, CAS 16115-54-1 serves as a crucial intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its structural features allow for efficient modification, enabling chemists to develop compounds with enhanced biological activity. The growing demand for custom synthesis services and high-purity chemical intermediates in the pharmaceutical industry has increased the relevance of this compound. Moreover, with the rising focus on green chemistry and sustainable processes, researchers are exploring eco-friendly methods to produce 4-aminoxymethyl pyridine derivatives with minimal environmental impact.

The market for 4-aminoxymethyl pyridine hydrochloride has shown steady growth, driven by increasing R&D activities in the life sciences sector. Pharmaceutical companies and contract research organizations (CROs) are among the primary consumers of this compound. Current market analysis indicates a particular demand in regions with strong pharmaceutical manufacturing bases, such as North America, Europe, and parts of Asia. The compound's application in drug discovery programs and medicinal chemistry continues to expand, especially with the growing interest in targeted therapies and personalized medicine approaches.

Quality control is paramount when working with 4-aminoxymethyl pyridine HCl. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity certificates, NMR spectra, and mass spectrometry results. The compound should be stored in cool, dry conditions, protected from light and moisture to maintain its stability. Proper handling procedures, including the use of personal protective equipment (PPE), are recommended when working with this chemical in laboratory environments.

Recent advancements in synthetic methodology have improved the production efficiency of 16115-54-1. Modern catalytic processes and flow chemistry techniques have enabled more sustainable manufacturing routes with higher yields and reduced waste generation. These developments align with the pharmaceutical industry's increasing emphasis on process optimization and cost-effective synthesis strategies. Researchers are also investigating the compound's potential in material science applications, particularly in the development of functional materials with specific electronic or optical properties.

The analytical characterization of 4-aminoxymethyl pyridine hydrochloride typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and high-performance liquid chromatography (HPLC). These methods ensure the compound's identity, purity, and quality meet the stringent requirements of pharmaceutical applications. The availability of well-characterized reference standards has facilitated its use in quality control laboratories and research institutions worldwide.

Looking forward, the applications of 4-aminoxymethyl pyridine HCl are expected to diversify further. Emerging research areas such as bioconjugation chemistry and prodrug development may create new opportunities for this versatile building block. The compound's compatibility with various coupling reactions makes it particularly valuable in these cutting-edge applications. As the chemical and pharmaceutical industries continue to evolve, CAS No. 16115-54-1 will likely maintain its importance as a key intermediate in organic synthesis and drug development programs.